1-methyl-3-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-1,3-dihydro-2lambda6,1,3-benzothiadiazole-2,2-dione

• IUPAC Name: [4-(1-methyl-2,2-dioxo-2λ6,1,3-benzothiadiazol-3-yl)piperidin-1-yl]-naphthalen-1-ylmethanone
• InChI: InChI=1S/C23H23N3O3S/c1-24-21-11-4-5-12-22(21)26(30(24,28)29)18-13-15-25(16-14-18)23(27)20-10-6-8-17-7-2-3-9-19(17)20/h2-12,18H,13-16H2,1H3
• InChI Key: ZRZNNDSJALVOIL-UHFFFAOYSA-N
• Canonical SMILES: CN1C2=CC=CC=C2N(S1(=O)=O)C3CCN(CC3)C(=O)C4=CC=CC5=CC=CC=C54
• Molecular Formula: C23H23N3O3S
• Molecular Weight: 421.5 g/mol
• CAS No.: 2034296-47-2

Description

The compound 1-methyl-3-[1-(naphthalene-1-carbonyl)piperidin-4-yl]-1,3-dihydro-2λ⁶,1,3-benzothiadiazole-2,2-dione features a benzothiadiazole-dione core fused with a methyl group and a naphthalene-1-carbonyl-substituted piperidine moiety. The piperidine ring may enhance bioavailability, while the naphthalene group could facilitate π-π interactions .

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Core Structure and Functional Group Analysis

The target compound’s benzothiadiazole-dione core distinguishes it from analogs with pyridine, benzimidazolone, or benzisothiazole scaffolds. Key comparisons include:

3-Bromo-2-{[1-(naphthalene-1-carbonyl)piperidin-4-yl]oxy}pyridine ()

• Core : Pyridine
• Key Substituents : Bromo, naphthalene-1-carbonyl-piperidinyl
• Molecular Weight : 423.25
• The bromine atom may enhance halogen bonding but increase molecular weight .

4-[(1,1-Dioxido-1,2-benzisothiazol-3-yl)amino]-2-(1-piperidinylmethyl)phenyl 1-naphthoate ()

• Core : Benzisothiazole sulfone
• Key Substituents : Naphthoate ester, piperidinylmethyl
• Molecular Weight : 525.62
• Properties : The sulfone group increases polarity, while the naphthoate ester contributes to lipophilicity. Unlike the target compound, this lacks the fused dione system, reducing rigidity .

Domperidone ()

• Core : Benzimidazolone
• Key Substituents : Chloro, piperidinyl
• Molecular Weight : 425.91
• Properties : As a dopamine antagonist, domperidone’s benzimidazolone core highlights the pharmacological relevance of piperidine-containing heterocycles. The target compound’s benzothiadiazole-dione may offer distinct electronic properties for alternative receptor interactions .